Cas no 5032-51-9 (Benzoic acid, 4-(diphenylphosphino)-, methyl ester)
5032-51-9 structure
Product Name:Benzoic acid, 4-(diphenylphosphino)-, methyl ester
CAS No:5032-51-9
MF:C20H17O2P
MW:320.321546316147
CID:365253
PubChem ID:11162984
Update Time:2025-04-19
Benzoic acid, 4-(diphenylphosphino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(diphenylphosphino)-, methyl ester
- methyl 4-diphenylphosphanylbenzoate
- RCISAPWELCFSQI-UHFFFAOYSA-N
- p-carbomethoxyphenyldiphenylphosphine
- DTXSID60457399
- SCHEMBL9340188
- 5032-51-9
-
- Inchi: 1S/C20H17O2P/c1-22-20(21)16-12-14-19(15-13-16)23(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15H,1H3
- InChI Key: RCISAPWELCFSQI-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 320.09671
- Monoisotopic Mass: 320.09661678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 3.23140
Benzoic acid, 4-(diphenylphosphino)-, methyl ester Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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